Cas no 1805297-13-5 (3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805297-13-5
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4847755
• Update Time: 2025-06-27

3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H4BrF2NO2/c8-4-3(6(9)10)1-2-11-5(4)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： NOSOUGOORHYVIB-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid

3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic Acid: A Comprehensive Overview

3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid, also known by its CAS number CAS 1805297-13-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with bromine and difluoromethyl substituents, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid is notable for its aromatic pyridine ring, which serves as the central framework. The bromine atom at the 3-position and the difluoromethyl group at the 4-position introduce distinct electronic and steric properties to the molecule. Additionally, the carboxylic acid group at the 2-position provides versatility in terms of reactivity and functionalization. This combination of functional groups makes the compound highly suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of CAS 1805297-13-5 in drug discovery and development. The compound's unique electronic properties make it an attractive candidate for designing bioactive molecules with specific pharmacological activities. For instance, researchers have explored its role in inhibiting certain enzymes involved in disease pathways, such as kinases and proteases. These findings underscore the importance of this compound in advancing therapeutic interventions.

In addition to its biological applications, 3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid has also been studied for its potential in materials science. Its structural features make it a promising candidate for designing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The bromine and fluorine atoms contribute to the molecule's ability to coordinate with metal ions, which is a critical property for constructing porous materials with high surface areas.

The synthesis of CAS 1805297-13-5 involves a multi-step process that typically begins with the preparation of intermediates possessing the necessary functional groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound. For example, researchers have developed catalytic cross-coupling reactions that facilitate the incorporation of bromine and difluoromethyl groups onto the pyridine ring with high precision.

The physical properties of 3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid, such as its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for determining its suitability in various chemical processes and applications. For instance, its high stability under thermal and oxidative conditions makes it ideal for use in demanding chemical environments.

In terms of environmental impact, studies have shown that CAS 1805297-13-5 exhibits low toxicity to aquatic organisms, which aligns with current sustainability trends in chemistry. This makes it a preferable choice for applications where environmental safety is a priority.

The future outlook for 3-Bromo-4-(difluoromethyl)pyridine-2-carboxylic acid is promising, with ongoing research exploring its potential in emerging fields such as green chemistry and nanotechnology. Its unique combination of functional groups positions it as a key building block for designing next-generation materials and compounds with tailored properties.